Cas no 117821-10-0 (3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-)

• Product Name: 3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-
• CAS No: 117821-10-0
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 177778
• PubChem ID: 452005
• Update Time: 2025-04-19

3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-
• (2S,3R,4S,5R)-1,2-dimethylpiperidine-3,4,5-triol
• N-Methyl-1,5-dideoxy-1,5-imino-L-fucitol
• MeFT
• 3,4,5-Piperidinetriol, 1,2-dimethyl-, [2S-(2a,3a,4a,5b)]-
• 3,4,5-Piperidinetriol, 1,2-dimethyl-, (2S-(2alpha,3alpha,4alpha,5beta))-
• DTXSID90151919
• SCHEMBL9495730
• 117821-10-0

• Inchi： 1S/C7H15NO3/c1-4-6(10)7(11)5(9)3-8(4)2/h4-7,9-11H,3H2,1-2H3/t4-,5+,6+,7-/m0/s1
• InChI Key： ARIAWFPKUVJPLU-WNJXEPBRSA-N
• SMILES： O[C@H]1[C@H]([C@@H](CN(C)[C@H]1C)O)O

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines